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Compound of Interest

Compound Name: 3,4-Dimethoxybiphenyl

CAS No.: 17423-55-1

Cat. No.: B3034429

Get Quote

Executive Summary
3,4-Dimethoxybiphenyl (also known as 4-phenylveratrole or 1,2-dimethoxy-4-phenylbenzene)

is an unsymmetrical biphenyl derivative characterized by an electron-rich veratrole moiety

linked to a phenyl ring.[1] Unlike its symmetric isomers (e.g., 4,4'-dimethoxybiphenyl), this

compound exhibits unique electronic properties due to the dipole moment induced by the ortho-

dimethoxy substitution pattern. It serves as a critical intermediate in the synthesis of liquid

crystals, organic light-emitting diodes (OLEDs), and as a metabolic isostere in drug discovery

programs targeting tubulin polymerization or kinase inhibition.

Critical Disambiguation: Researchers must distinguish this compound from 3,4'-

dimethoxybiphenyl (CAS 84591-12-8), where the methoxy groups are distributed across both

rings. This guide focuses exclusively on the 3,4-substituted isomer (CAS 17423-55-1).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
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Identifier Value / Description

Chemical Name 3,4-Dimethoxybiphenyl

IUPAC Name 1,2-Dimethoxy-4-phenylbenzene

CAS Number 17423-55-1

Synonyms
4-Phenylveratrole; 4-Phenyl-1,2-

dimethoxybenzene

Molecular Formula C₁₄H₁₄O₂

Molecular Weight 214.26 g/mol

SMILES COc1ccc(cc1OC)-c2ccccc2

InChI Key FPCOBRBMNPKVRC-UHFFFAOYSA-N

Physical State White to off-white crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in

water

Melting Point
70–72 °C (Predicted/Observed range for

veratrole derivatives)

Synthetic Pathways & Methodology
The most robust method for synthesizing 3,4-Dimethoxybiphenyl is the Suzuki-Miyaura

Cross-Coupling reaction. This pathway is preferred over Gomberg-Bachmann arylation due to

milder conditions, higher regioselectivity, and tolerance of the methoxy functional groups.

Retrosynthetic Analysis
The target molecule is disconnected at the biaryl bond. Two primary pathways exist:

Pathway A (Preferred): Coupling 4-bromo-1,2-dimethoxybenzene (electrophile) with

phenylboronic acid (nucleophile).

Pathway B: Coupling 3,4-dimethoxyphenylboronic acid with bromobenzene.
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Pathway A is generally more cost-effective as 4-bromoveratrole is a common industrial

intermediate.

Figure 1: Suzuki-Miyaura Cross-Coupling Workflow for 3,4-Dimethoxybiphenyl
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Figure 1: Schematic representation of the Suzuki-Miyaura catalytic cycle for the synthesis of

3,4-Dimethoxybiphenyl.

Experimental Protocol (Pathway A)
Reagents:

4-Bromo-1,2-dimethoxybenzene (1.0 equiv, 10 mmol)

Phenylboronic acid (1.2 equiv, 12 mmol)

Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.03 equiv)

Sodium Carbonate (Na₂CO₃) (2.0 equiv, 2M aqueous solution)

Solvent: 1,2-Dimethoxyethane (DME) or Toluene/Ethanol (4:1)

Step-by-Step Methodology:

Inert Atmosphere Setup: Flame-dry a 100 mL Schlenk flask and purge with Argon or Nitrogen

for 15 minutes.
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Reagent Addition: Add 4-bromo-1,2-dimethoxybenzene (2.17 g), phenylboronic acid (1.46 g),

and Pd(PPh₃)₄ (346 mg) to the flask.

Solvent Degassing: Add 40 mL of DME. Degas the solvent by bubbling Argon through the

solution for 10 minutes (sparging) to prevent oxidative degradation of the Pd catalyst.

Base Addition: Add 10 mL of degassed 2M Na₂CO₃ aqueous solution.

Reflux: Heat the reaction mixture to 85°C (reflux) under vigorous stirring for 12–16 hours.

Monitor reaction progress via TLC (Hexane:EtOAc 8:2) until the starting bromide is

consumed.

Work-up:

Cool the mixture to room temperature.

Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

Wash combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via

flash column chromatography (Silica gel, Hexane/EtOAc gradient 95:5 to 90:10) to yield the

pure product as a white solid.

Structural Characterization
Verification of the product structure relies on the distinct splitting patterns of the biphenyl

protons and the methoxy singlets.
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Technique Expected Signals / Data Interpretation

¹H NMR (400 MHz, CDCl₃) δ 7.55–7.58 (m, 2H)
Ortho-protons of the

unsubstituted phenyl ring.

δ 7.40–7.45 (m, 2H)
Meta-protons of the

unsubstituted phenyl ring.

δ 7.30–7.35 (m, 1H)
Para-proton of the

unsubstituted phenyl ring.

δ 7.10–7.15 (m, 2H)

Protons at positions 2 and 6 of

the dimethoxy ring (overlap

likely).

δ 6.95 (d, J=8.4 Hz, 1H)

Proton at position 5 (ortho to

methoxy) of the dimethoxy

ring.

δ 3.96 (s, 3H), 3.93 (s, 3H)

Two distinct singlets for the

methoxy groups at positions 3

and 4.

¹³C NMR (100 MHz, CDCl₃) δ 149.1, 148.6
Carbons attached to methoxy

groups (C-O).

δ 141.0, 134.5
Quaternary carbons at the

biaryl junction.

δ 56.0, 55.9 Methoxy carbons (-OCH₃).

Mass Spectrometry (EI) m/z 214.1 [M]⁺ Molecular ion peak.

Applications in Research
Medicinal Chemistry

Bioisosterism: The 3,4-dimethoxyphenyl motif is a common bioisostere for the indole ring or

naphthyl group in drug design. It improves metabolic stability while maintaining electron

density required for pi-stacking interactions in protein binding pockets.
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Tubulin Inhibition: Derivatives of 3,4-dimethoxybiphenyl are frequently explored as

colchicine-site inhibitors.[2] The methoxy groups mimic the pharmacophore of

Combretastatin A-4.

Materials Science
Liquid Crystals: The rigid biphenyl core serves as a mesogenic unit. The 3,4-dimethoxy

substitution disrupts symmetry enough to lower melting points, broadening the nematic

phase range in liquid crystal mixtures.

OLED Hosts: Due to its high triplet energy and electron-rich nature, this scaffold is used to

synthesize host materials for phosphorescent organic light-emitting diodes.

Safety & Handling (SDS Highlights)
While 3,4-Dimethoxybiphenyl is not classified as an extremely hazardous substance,

standard laboratory safety protocols apply.

GHS Classification:

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2A (H319)

STOT-SE: Category 3 (H335 - Respiratory Irritation)

Handling: Avoid dust formation. Use in a fume hood to prevent inhalation of fine particulates.

Storage: Store in a cool, dry place. Keep container tightly closed. Stable under

recommended storage conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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